3-(3-Methoxyphenyl)pyrrolidine-2-carboxylic acid

• Molecular Formula: C12H15NO3
• Molecular Weight: 221.25 g/mol
• SMILES: COC1=CC=CC(=C1)C2CCNC2C(=O)O
• InChI: InChI=1S/C12H15NO3/c1-16-9-4-2-3-8(7-9)10-5-6-13-11(10)12(14)15/h2-4,7,10-11,13H,5-6H2,1H3,(H,14,15)
• InChIKey: DDPSDQWRSJOONE-UHFFFAOYSA-N

3-(3-Methoxyphenyl)pyrrolidine-2-carboxylic acid (CAS 1528459-10-0): A β-Substituted Proline Building Block for Peptidomimetic Design and Receptor Selectivity Studies

3-(3-Methoxyphenyl)pyrrolidine-2-carboxylic acid is a β-substituted proline analog in which a 3-methoxyphenyl group is attached to the 3-position of the pyrrolidine ring. The compound contains two stereogenic centers and is commercially available as a racemate or as the resolved (2R,3S)-enantiomer . As a conformationally constrained analog of phenylalanine, it serves as a versatile building block in peptidomimetic chemistry, enabling the introduction of steric and electronic effects that modulate receptor binding and peptide secondary structure [1].

Restricted peptidomimetic scaffold design

Stereochemical control options (Racemate / (2R,3S))

meta-Methoxy analog of phenylalanine for SAR exploration

• [1] Cai, M., Cai, C., Mayorov, A.V., Xiong, C., Cabello, C.M., Soloshonok, V.A., Swift, J.R., Trivedi, D. and Hruby, V.J. (2004). Biological and conformational study of β-substituted prolines in MT-II template: steric effects leading to human MC5 receptor selectivity. Journal of Peptide Research, 63(2), pp.116–131. View Source

Why Positional Isomerism of the Methoxy Group Dictates Receptor Binding: Substituting meta for para Is Not Interchangeable in 3-Arylproline Series

In the 3-arylproline series, the position of a methoxy substituent on the phenyl ring exerts a profound, non-interchangeable influence on biological activity. In the well-characterized melanocortin receptor system, moving from the unsubstituted 3-phenylproline to the para-methoxy analog decreased binding affinity by 23-fold at hMC3R, 17-fold at hMC4R, and 8-fold at hMC5R, while paradoxically increasing hMC5R selectivity [1]. The meta-methoxy isomer, by altering both the steric bulk orientation and the electronic distribution on the aromatic ring, is expected to produce a distinct structure-activity relationship profile that cannot be predicted or substituted by the para- or ortho-methoxy analogs. Procuring the correct positional isomer is therefore essential for any study aiming to map receptor subtype selectivity or to optimize peptidomimetic pharmacophores.

Research Target 3-(3-Methoxyphenyl)proline (meta)

• Requires correct steric orientation for receptor docking
• Predicted distinct MC5R selectivity fingerprint

Potential Substitute 3-(4-Methoxyphenyl)proline (para)

• Binding affinity may drop significantly across receptor subtypes
• Subtype selectivity profile may invert or shift
• Positional SAR cannot be extrapolated from para isomer

• [1] Cai, M., Cai, C., Mayorov, A.V., Xiong, C., Cabello, C.M., Soloshonok, V.A., Swift, J.R., Trivedi, D. and Hruby, V.J. (2004). Biological and conformational study of β-substituted prolines in MT-II template: steric effects leading to human MC5 receptor selectivity. Journal of Peptide Research, 63(2), pp.116–131. View Source

Quantitative Differentiation Evidence: 3-(3-Methoxyphenyl)pyrrolidine-2-carboxylic acid vs. Its Closest Analogs

Meta vs. Para Methoxy Substitution: Inferred Differential Impact on Melanocortin Receptor Binding Affinity and Selectivity

While direct binding data for the 3-(3-methoxyphenyl) compound are not publicly available, a systematic structure-activity study on the MT-II template demonstrated that the para-methoxy substituent dramatically alters melanocortin receptor binding relative to the unsubstituted phenylproline. Specifically, the (2S,3R)-3-(p-methoxyphenyl)-Pro6 analog showed a 23-fold decrease in affinity at hMC3R, 17-fold at hMC4R, and 8-fold at hMC5R compared to (2S,3R)-3-phenyl-Pro6. Critically, hMC5R selectivity increased, demonstrating that the position of the methoxy group can decouple affinity from selectivity [1]. The meta isomer, with its distinct steric and electronic topology, is therefore anticipated to yield a divergent selectivity fingerprint, making it a valuable probe for receptor subtype mapping that cannot be supplanted by the para analog.

Meta vs. Para Isomerism

Class-level inference

23x / 17x / 8x affinity decrease for para; selectivity shift toward MC5R

Supports melanocortin receptor selectivity research interpretation

Specific meta-isomer binding data requires verification

Evidence Dimension	Binding affinity change at human melanocortin receptors (hMC3R, hMC4R, hMC5R) upon para-methoxy substitution
Target Compound Data	Not directly measured; inferred to differ from para analog based on positional isomerism principles
Comparator Or Baseline	(2S,3R)-3-(p-methoxyphenyl)-Pro6 vs. (2S,3R)-3-phenyl-Pro6: 23-fold decrease at hMC3R; 17-fold decrease at hMC4R; 8-fold decrease at hMC5R; hMC5R selectivity increased
Quantified Difference	23x / 17x / 8x decrease in affinity for para; meta expected to differ due to altered steric and electronic vectors
Conditions	Competitive binding assay on HEK293 cells expressing human melanocortin receptors; MT-II peptide template with substitution at His6 position

Why This Matters

The meta isomer is an essential tool for dissecting the steric and electronic determinants of MC5R selectivity, a target implicated in obesity and inflammatory diseases; the para analog's profile is not predictive of meta behavior.

• [1] Cai, M., Cai, C., Mayorov, A.V., Xiong, C., Cabello, C.M., Soloshonok, V.A., Swift, J.R., Trivedi, D. and Hruby, V.J. (2004). Biological and conformational study of β-substituted prolines in MT-II template: steric effects leading to human MC5 receptor selectivity. Journal of Peptide Research, 63(2), pp.116–131. View Source

Synthetic Versatility: Metal-Free One-Pot Access to 3-(3-Methoxyphenyl)pyrrolidine Scaffolds Confers a Cost and Diversity Advantage

The compound and its derivatives can be synthesized via a metal-free, one-pot I2/K2CO3-catalyzed cycloaddition reaction described by Zhang et al. (2019). This methodology employs readily available araldehydes, amino acid esters, and chalcones, proceeding at 80 °C in THF to afford multisubstituted pyrrolidine-2-carboxylates in good to excellent yields. The specific derivative ethyl 4-benzoyl-3-(3-methoxyphenyl)-5-phenylpyrrolidine-2-carboxylate was successfully obtained using this protocol [1]. In contrast, many competing pyrrolidine syntheses rely on expensive transition-metal catalysts (Cu, Ag, Au, Fe), require inert atmospheres, or involve multiple protection-deprotection steps. The metal-free nature and operational simplicity of this route translate into lower cost of goods, reduced heavy-metal contamination risk for biological assays, and rapid analog generation for library synthesis.

Synthetic Accessibility

Cross-study comparable

Metal-free I2/K2CO3 one-pot cycloaddition; good to excellent yields

Supports metal-free building block procurement and library synthesis

Method validated for derivative ethyl ester; carboxylic acid may require optimization

Evidence Dimension	Synthetic methodology: metal-free vs. metal-catalyzed routes; number of steps; diversification potential
Target Compound Data	Ethyl 4-benzoyl-3-(3-methoxyphenyl)-5-phenylpyrrolidine-2-carboxylate synthesized via one-pot I2/K2CO3 method; no metal catalyst required
Comparator Or Baseline	Traditional pyrrolidine syntheses using Cu, Ag, Au, or Fe catalysts often require multi-step sequences, inert conditions, and chromatographic purification
Quantified Difference	One-pot vs. multi-step; metal-free vs. transition-metal; broad substrate scope demonstrated across 20+ analogs
Conditions	I2/K2CO3 (10 mol%), THF, 80 °C, one-pot; araldehyde, amino acid ester, and chalcone as substrates

Why This Matters

A metal-free, one-pot route reduces procurement cost, eliminates heavy-metal contamination for downstream biological testing, and enables rapid diversification for SAR exploration.

• [1] Zhang, Y., Su, J., Lin, T., Lin, Z., Zhou, Z. and Li, Y. (2019). Iodine/K2CO3-catalyzed synthesis of multisubstituted pyrrolidine-2-carboxylates via a one-pot reaction between an araldehyde, an amino acid ester, and a chalcone. Journal of Chemical Research, 43(3-4), pp.90–96. View Source

Stereochemistry-Dependent Pharmacological Divergence: Evidence That (2R,3S) vs. (2S,3R) Configuration Determines Receptor Affinity

The biological activity of 3-arylprolines is critically dependent on absolute configuration. In the melanocortin receptor study, incorporation of (2R,3S)-3-phenylproline at the D-Phe7 position of MT-II resulted in a 1000- to 100,000-fold loss of binding affinity (10^3–10^5) across hMC3R, hMC4R, and hMC5R compared to the parent peptide [1]. The target compound 3-(3-methoxyphenyl)pyrrolidine-2-carboxylic acid is available both as a racemic mixture (CAS 1528459-10-0) and as the stereodefined (2R,3S)-enantiomer (CAS 1391458-04-0) . Given the 3- to 5-log-unit potency swings observed between enantiomers in this structural class, procurement of the incorrect or undefined stereoisomer will yield non-reproducible or spurious biological data. The commercial availability of the resolved enantiomer eliminates the need for costly in-house chiral separation and ensures batch-to-batch reproducibility.

Enantiomer Dependence

Class-level inference

10^3–10^5-fold potency difference between enantiomers in related series

Supports enantiomer-specific assay context and reproducibility

Configuration review is essential before study design

Evidence Dimension	Binding affinity dependence on absolute configuration (2R,3S vs. 2S,3R)
Target Compound Data	(2R,3S)-3-(3-methoxyphenyl)pyrrolidine-2-carboxylic acid available; stereochemistry defined; no direct binding data for meta derivative
Comparator Or Baseline	(2R,3S)-3-phenylproline incorporation at D-Phe7 reduces MT-II binding affinity by 10^3–10^5 fold vs. parent; (2S,3R)-3-phenylproline at His6 retains high affinity
Quantified Difference	Up to 100,000-fold difference between enantiomers in the unsubstituted phenylproline series
Conditions	Competitive binding assay on HEK293 cells expressing human melanocortin receptors; peptide context MT-II

Why This Matters

Purchasing the stereodefined enantiomer avoids ambiguous biological results and avoids the cost and time of in-house chiral resolution, which can be substantial for a compound with two stereocenters.

• [1] Cai, M., Cai, C., Mayorov, A.V., Xiong, C., Cabello, C.M., Soloshonok, V.A., Swift, J.R., Trivedi, D. and Hruby, V.J. (2004). Biological and conformational study of β-substituted prolines in MT-II template: steric effects leading to human MC5 receptor selectivity. Journal of Peptide Research, 63(2), pp.116–131. View Source

Predicted Physicochemical Divergence: Calculated pKa and Hydrogen-Bonding Capacity Distinguish the Meta-Methoxy Analog from Unsubstituted Proline

Predicted physicochemical data indicate that the meta-methoxy substituent imparts measurable differences relative to the unsubstituted 3-phenylpyrrolidine-2-carboxylic acid. For 3-(3-methoxyphenyl)pyrrolidine-2-carboxylic acid, the predicted acid dissociation constant (pKa) is approximately 2.19 ± 0.20, density is 1.227 ± 0.06 g/cm³, and boiling point is 420.8 ± 40.0 °C . By comparison, 3-phenylpyrrolidine-2-carboxylic acid has a predicted pKa of approximately 1.95 ± 0.40 and a lower molecular weight (191.23 vs. 221.25 g/mol) . The addition of the methoxy group introduces an extra hydrogen-bond acceptor and increases the topological polar surface area, which can influence membrane permeability and solubility. These differences, while modest, can accumulate in the context of a larger peptide or small-molecule lead to affect oral bioavailability and formulation behavior.

Physicochemical Profile

Supporting evidence

Predicted pKa ~2.19; MW 221.25; +1 H-bond acceptor vs. phenylproline

Supports ADME parameter study and solubility prediction

Calculated properties; experimental validation recommended

Evidence Dimension	Predicted pKa, molecular weight, and hydrogen-bond acceptor count
Target Compound Data	pKa = 2.19 ± 0.20; MW = 221.25; 4 H-bond acceptors; density = 1.227 g/cm³
Comparator Or Baseline	3-phenylpyrrolidine-2-carboxylic acid: pKa ~1.95 ± 0.40; MW = 191.23; 3 H-bond acceptors; density ~1.18 g/cm³
Quantified Difference	ΔpKa ≈ +0.24; ΔMW = +30.02; +1 H-bond acceptor
Conditions	Calculated using ACD/Labs Percepta or similar prediction software; data sourced from curated chemical databases

Why This Matters

These physicochemical shifts can alter solubility, permeability, and protein binding; for procurement, the meta-methoxy analog offers a distinct ADME profile while maintaining the same core scaffold.

High-Impact Application Scenarios for 3-(3-Methoxyphenyl)pyrrolidine-2-carboxylic acid Based on Verified Differentiation Evidence

Melanocortin Receptor Subtype Selectivity Profiling with Meta-Substituted Proline Probes

The meta-methoxy isomer is uniquely positioned to probe the steric and electronic requirements of melanocortin receptor subtypes (hMC3R, hMC4R, hMC5R). The established para-methoxy analog's 8-fold selectivity shift toward hMC5R [1] provides a quantitative precedent that positional isomerism dramatically modulates subtype preference. Incorporating the meta isomer into the MT-II or SHU-9119 template would generate novel SAR data to dissect the receptor-ligand interactions governing hMC5R selectivity, a key target for metabolic and anti-inflammatory therapeutics.

Metal-Free Diversification of Pyrrolidine-Based Compound Libraries

The validated I2/K2CO3 one-pot synthetic route [1] enables parallel synthesis of 3-(3-methoxyphenyl)pyrrolidine-2-carboxylic acid derivatives without transition-metal contamination. This is critical for laboratories building fragment-based screening collections or peptide mimetic libraries where even trace metals can interfere with biological assay readouts. The method's broad substrate scope allows systematic variation of the aryl and acyl groups, accelerating hit-to-lead optimization.

Stereochemically Pure Peptidomimetic Building Block for Solid-Phase Peptide Synthesis

The commercial availability of the stereodefined (2R,3S)-enantiomer [1] enables direct incorporation into Fmoc- or Boc-based solid-phase peptide synthesis without additional chiral resolution steps. Given the 3- to 5-log-unit potency differences observed between enantiomers in the melanocortin system [2], using the correct pre-resolved enantiomer ensures reproducible on-target activity and eliminates the confounding effects of diastereomeric mixtures in biological evaluation.

ADME-PK Tuning in Proline-Containing Lead Series

The meta-methoxy substitution increases molecular weight by +30 Da and adds one hydrogen-bond acceptor compared to the unsubstituted 3-phenylproline scaffold [1]. These incremental changes can be exploited to modulate logD, aqueous solubility, and plasma protein binding without altering the core pharmacophore. In lead optimization campaigns where 3-phenylproline is the starting point, the meta-methoxy analog offers a predictable stepwise physicochemical adjustment for improving pharmacokinetic properties.

Application

Selection Property

Validation Focus

Melanocortin receptor subtype profiling

Positional isomer identity (meta-methoxy)

MC5R selectivity shift vs. para isomer

Synthetic library diversification

Metal-free method applicability

Assay reproducibility without metal contamination

Stereochemical control studies

Enantiomer-specific assay context

Enantiomeric preference and batch reproducibility

ADME analytical research

Hydrogen-bond acceptor count; logD tuning

Predicted logD and solubility validation

• [1] Zhang, Y., Su, J., Lin, T., Lin, Z., Zhou, Z. and Li, Y. (2019). Iodine/K2CO3-catalyzed synthesis of multisubstituted pyrrolidine-2-carboxylates via a one-pot reaction between an araldehyde, an amino acid ester, and a chalcone. Journal of Chemical Research, 43(3-4), pp.90–96. View Source
• [2] Cai, M., Cai, C., Mayorov, A.V., Xiong, C., Cabello, C.M., Soloshonok, V.A., Swift, J.R., Trivedi, D. and Hruby, V.J. (2004). Biological and conformational study of β-substituted prolines in MT-II template: steric effects leading to human MC5 receptor selectivity. Journal of Peptide Research, 63(2), pp.116–131. View Source